N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H17N3O3S/c1-11-2-4-13-14(6-11)21-18(20-13)25-9-17(22)19-8-12-3-5-15-16(7-12)24-10-23-15/h2-7H,8-10H2,1H3,(H,19,22)(H,20,21)
• InChI Key: VZCYFWRCCALSIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)SCC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide, also known as BZML, is a chemical compound that has been extensively studied for its potential applications in scientific research. BZML is a thioacetamide derivative that has been shown to have a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide is not fully understood, but it is thought to involve the modulation of various signaling pathways and cellular processes. N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to inhibit the activity of various enzymes and transcription factors that are involved in cell proliferation and survival, such as NF-κB and STAT3. N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and increasing the production of reactive oxygen species.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to have a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to scavenge reactive oxygen species and protect cells from oxidative damage. N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which may contribute to its anti-inflammatory effects. In addition, N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has several advantages for lab experiments, including its potent biological activities, relatively low toxicity, and well-defined chemical structure. However, there are also some limitations to using N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide in lab experiments, such as its limited solubility in aqueous solutions and potential off-target effects.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide, including the development of more efficient synthesis methods, the identification of its molecular targets and signaling pathways, and the evaluation of its potential therapeutic applications in various disease models. In addition, further studies are needed to investigate the pharmacokinetics and toxicity of N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide in vivo, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide can be synthesized using a multi-step process that involves the reaction of 2-(5-methyl-1H-benzimidazol-2-ylthio)acetic acid with 1,3-benzodioxole-5-carboxaldehyde in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been studied for its potential applications in a wide range of scientific research areas, including cancer research, neuroprotection, and anti-inflammatory therapy. In cancer research, N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been shown to have potent cytotoxic effects against various cancer cell lines, including breast, lung, and prostate cancer cells. N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has also been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and stroke. In addition, N-(1,3-benzodioxol-5-ylmethyl)-2-[(5-methyl-1H-benzimidazol-2-yl)thio]acetamide has been studied for its anti-inflammatory effects, which may have potential applications in the treatment of various inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.